Cas no 1342082-12-5 ((3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone)

• Product Name: (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone
• CAS No: 1342082-12-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 4775317
• Update Time: 2025-06-11

(3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminoazetidin-1-yl)(pyridin-2-yl)methanone
• (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone

• Inchi： 1S/C9H11N3O/c10-7-5-12(6-7)9(13)8-3-1-2-4-11-8/h1-4,7H,5-6,10H2
• InChI Key： UMGISEQJQQRKTG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)N1CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: -0.5
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone

Introduction to (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone and Its Significance in Modern Chemical Research

The compound with the CAS number 1342082-12-5 is a fascinating molecule known as (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. The presence of both an azetidinyl and a pyridinyl moiety in its structure makes it a versatile scaffold for the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those that incorporate nitrogen-containing rings. These compounds are of immense interest because they often exhibit a wide range of biological activities. Among these, azetidines and pyridines are particularly noteworthy. Azetidines are five-membered nitrogen heterocycles that are known for their stability and ability to mimic certain biological processes. Pyridines, on the other hand, are six-membered nitrogen heterocycles that are widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors.

The combination of an azetidinyl group with a pyridinyl group in (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone creates a molecule that is both structurally unique and biologically intriguing. The amine group in the azetidinyl ring provides a site for further functionalization, while the pyridinyl ring offers opportunities for interaction with biological targets. This dual functionality makes the compound an attractive candidate for drug discovery efforts.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. Recent studies have shown that molecules with similar structural features can exhibit potent activity against various diseases, including cancer, inflammation, and infectious diseases. The (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone scaffold has shown promise in preclinical studies as a lead compound for the development of novel drugs.

For instance, researchers have explored the use of this compound in targeting enzymes that are involved in cancer cell proliferation. By binding to these enzymes, the compound can inhibit their activity, thereby slowing down tumor growth. Additionally, studies have indicated that it may have anti-inflammatory properties by modulating inflammatory pathways. These findings highlight the potential of this compound as a therapeutic agent.

The synthesis of (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone is another area of active research. The synthesis involves multiple steps, including condensation reactions and cyclization processes. The precise control of reaction conditions is crucial to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound in larger quantities, which is essential for further biological testing.

In addition to its therapeutic potential, (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone has also been studied for its role in chemical biology research. Researchers are using this compound to understand the mechanisms of various biological processes. By studying how this molecule interacts with biological targets, scientists can gain insights into disease pathways and develop more effective treatments.

The future prospects for (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone are promising. As our understanding of molecular interactions continues to grow, so does the potential for this compound to be developed into new drugs. Ongoing research aims to optimize its pharmacological properties and explore new applications in medicine and biotechnology.

In conclusion, (3-Aminoazetidin-1-yl)(pyridin-2-yl)methanone (CAS number 1342082-12-5) is a remarkable compound with significant potential in pharmaceutical research. Its unique structure and versatile functionality make it an attractive candidate for drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the fight against various diseases.